Strontium bromide hexahydrate

Specification

• CAS No.: 7789-53-9
• Molecular Formula: SrBr2·6H2O; Br2H12O6S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: strontium;dibromide;hexahydrate
• Standard InChI: InChI=1S/2BrH.6H2O.Sr/h2*1H;6*1H2;/q;;;;;;;;+2/p-2
• Standard InChI Key: FLMJUJXBFKFYOZ-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.O.[Br-].[Br-].[Sr+2]
• Canonical SMILES: O.O.O.O.O.O.[Br-].[Br-].[Sr+2]

Introduction

Chemical Identity and Basic Properties

Strontium bromide hexahydrate is a hydrated form of strontium bromide containing six water molecules. At room temperature, it exists as a white, odorless crystalline powder or as colorless trigonal crystals. The compound demonstrates a distinctive bright red color when subjected to a flame test, which is a characteristic property used to identify the presence of strontium ions.

The compound possesses several key identifying characteristics that distinguish it from other strontium compounds and related materials:

Property	Value
Chemical Formula	SrBr₂·6H₂O or Br₂H₁₂O₆Sr
Molecular Weight	355.52-355.53 g/mol
CAS Number	7789-53-9
Appearance	White, odorless crystalline powder
Density	2.386 g/cm³
Crystal System	Trigonal
Magnetic Susceptibility (χ)	−86.6×10⁻⁶ cm³/mol

This hydrated form is particularly important as an intermediate state in various chemical processes and applications, with physical properties that distinguish it from its anhydrous counterpart.

Physical Characteristics and Solubility

Physical Properties

Strontium bromide hexahydrate demonstrates several distinctive physical characteristics that are crucial for its applications and handling. The compound melts at approximately 88-89°C when rapidly heated, making it relatively low-melting compared to many inorganic salts. At higher temperatures (180°C), it undergoes dehydration, losing its six water molecules to form anhydrous strontium bromide.

The density of 2.386 g/cm³ indicates a relatively dense crystalline structure, which influences its physical handling characteristics and applications in various formulations. Its trigonal crystal system contributes to its unique structural properties and behavior in solid-state applications.

Solubility Profile

The solubility characteristics of strontium bromide hexahydrate are important for its processing and applications:

Solvent	Solubility
Water	2850 g/L at 20°C or 107 g/100 mL
Ethanol	Soluble
Methanol	Soluble
Diethyl Ether	Insoluble
Acetone	Sparingly soluble

The exceptionally high solubility in water (2850 g/L at 20°C) makes it particularly useful for aqueous applications and processing methods. This high solubility also facilitates its use in various solution-based synthesis approaches and applications requiring concentrated solutions.

Synthesis and Preparation Methods

Strontium bromide hexahydrate can be synthesized through several established chemical pathways. The most common preparation methods involve reactions between strontium-containing precursors and hydrobromic acid:

From Strontium Hydroxide

The reaction between strontium hydroxide and hydrobromic acid produces strontium bromide hexahydrate according to the following equation:

Sr(OH)₂ + 2 HBr → SrBr₂ + 2 H₂O

This reaction initially yields the hexahydrate form due to the aqueous conditions and the hygroscopic nature of the product.

From Strontium Carbonate

Alternatively, strontium carbonate can serve as the strontium source in the synthesis:

SrCO₃ + 2 HBr → SrBr₂ + H₂O + CO₂(g)

This approach is sometimes preferred in industrial settings due to the ready availability of strontium carbonate and the easy removal of carbon dioxide as a gaseous byproduct.

Both synthesis methods initially produce the hexahydrate form (SrBr₂·6H₂O). The hydration state can be controlled through thermal processing:

• At 89°C, the hexahydrate decomposes to form the dihydrate (SrBr₂·2H₂O)

• Heating to 180°C yields anhydrous SrBr₂

Recent research has focused on developing more cost-efficient synthesis pathways to address the relatively high production costs for large-scale applications, particularly for thermal energy storage systems.

Structural Characteristics and Phase Transitions

Crystal Structure

While the hexahydrate form crystallizes in a trigonal system, the anhydrous form of strontium bromide (SrBr₂) adopts a tetragonal unit cell with space group P4/n at room temperature. This structure, known as α-SrBr₂, is isostructural with europium bromide (EuBr₂) and uranium selenide (USe₂).

The crystal structure of anhydrous strontium bromide features different coordination geometries:

• Strontium atoms exhibit distorted square antiprismatic and square antiprismatic coordination

• Bromine atoms display various coordination geometries including flattened tetrahedral, distorted tetrahedral, and tetrahedral arrangements

These structural characteristics influence the compound's physical properties, reactivity, and behavior in various applications.

Phase Transitions

Strontium bromide and its hydrates demonstrate several important phase transitions that are particularly relevant for thermal applications:

Transition	Temperature	Result
Hexahydrate melting	88-89°C	Liquid phase
Hexahydrate to dihydrate	89°C	SrBr₂·2H₂O
Complete dehydration	180°C	Anhydrous SrBr₂
α-SrBr₂ to β-SrBr₂ transition	650°C (920 K)	Cubic fluorite structure
Anhydrous melting point	657°C (930 K)	Liquid phase

The anhydrous form undergoes a first-order solid-solid phase transition from α-SrBr₂ to β-SrBr₂ at approximately 650°C. The β phase adopts a cubic fluorite structure with significantly higher ionic conductivity (approximately 1 S/cm), comparable to that of molten SrBr₂, due to extensive disorder in the bromide sublattice.

Applications

Pyrotechnic Applications

One of the most traditional and established applications for strontium bromide hexahydrate is in pyrotechnics and flares. The compound's ability to impart a brilliant red color when heated in a flame makes it valuable for:

• Red-colored fireworks and pyrotechnic displays

• Signal flares and emergency illumination devices

• Analytical chemistry applications for strontium detection

Recent Research Developments

Recent scientific investigations into strontium bromide hexahydrate have primarily focused on its thermochemical properties and energy storage potential:

Thermodynamic and Kinetic Studies

Detailed analyses of the hydration-dehydration reactions have been conducted to better understand the thermodynamic and kinetic parameters governing these processes. Researchers have developed models for reaction rates that depend on reaction advancement and the distance from thermodynamic equilibrium, often employing first-order kinetic laws for hydration reactions.

Material Modifications and Enhancements

Composite materials combining strontium bromide hexahydrate with natural graphite have been investigated to address limitations in thermal conductivity. These modified materials have demonstrated improved hydration reaction progression and reduced thermal hysteresis, though comprehensive cycle stability studies remain ongoing.

Scale-up Challenges and Solutions

Experimental studies have progressed from small-scale thermogravimetric analyses with 15 mg samples to larger laboratory-scale test setups with sample masses around 1 kg. These scaling experiments have revealed important insights about specific thermal power output at various discharge temperatures and material agglomeration behaviors that impact long-term cycle stability.